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Compound of Interest

Compound Name: 4,5-Didehydroisocarbacyclin

CAS No.: 98676-80-3

Cat. No.: B1215482

Get Quote

Executive Summary
4,5-Didehydroisocarbacyclin is a synthetic, chemically stable prostacyclin analog designed to

overcome the rapid hydrolytic degradation of natural PGI₂ (Prostacyclin). It exhibits high

potency and long-lasting activity in inhibiting platelet aggregation and inducing vasodilation.

This guide provides standardized protocols for its preparation and administration in rodent

models (Rat/Mouse). Due to its high potency—comparable to or exceeding that of

Isocarbacyclin (TEI-7165) and Beraprost—precise dosage titration is required to separate

therapeutic anti-thrombotic effects from hemodynamic side effects (e.g., profound

hypotension).

Mechanism of Action & Signaling
4,5-Didehydroisocarbacyclin functions as a selective agonist for the IP receptor. Upon

binding, it activates the Gs-protein coupled pathway, leading to adenylyl cyclase activation and

increased intracellular cAMP.
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Figure 1: Signal transduction pathway of 4,5-Didehydroisocarbacyclin mediating anti-platelet

and vasodilatory effects.

Compound Preparation & Handling[1][2][3]
physicochemical Properties[2][4]

Appearance: Colorless oil or white waxy solid.

Solubility: Insoluble in water; soluble in Ethanol, DMSO, and DMF.

Stability: Stable at neutral pH (unlike PGI₂). Store neat at -20°C under inert gas

(Argon/Nitrogen).

Stock Solution Protocol
Objective: Create a stable 10 mM stock solution.

Weighing: Accurately weigh 1 mg of 4,5-Didehydroisocarbacyclin.

Solvent: Dissolve in DMSO (Dimethyl sulfoxide) or 100% Ethanol.

Calculation: MW ≈ 350 g/mol (Estimate based on analogs). If MW is 350.5, add ~285 µL

DMSO to 1 mg for 10 mM.

Storage: Aliquot into light-protected vials (20 µL/vial). Store at -80°C. Avoid repeated freeze-

thaw cycles.

Vehicle for Administration
Intravenous (IV): Dilute stock into sterile saline (0.9% NaCl). Final DMSO concentration must

be < 1%.

Oral (PO): Dilute into 1% Methylcellulose or suspend in Corn Oil.

Dosage Guidelines (Animal Models)
Critical Warning: This compound is highly potent. The dosages below are derived from bio-

equivalence studies of stable PGI₂ analogs (Isocarbacyclin, Beraprost). Always perform a pilot
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dose-response study.

Table 1: Recommended Dosage Ranges
Species Route Indication Dosage Range Frequency

Rat IV Bolus Anti-thrombotic 1 – 10 µg/kg Single Dose

Rat IV Infusion
Pulmonary

Hypertension

0.1 – 1.0

µg/kg/min
Continuous

Rat Oral (PO)
Chronic

Vasoprotection
30 – 100 µg/kg BID (Twice Daily)

Mouse IP / IV
Ischemia-

Reperfusion
5 – 20 µg/kg Pre-injury

Mouse Oral Platelet Inhibition 50 – 150 µg/kg Daily

Experimental Logic:
Low Dose (1-5 µg/kg IV): Targets platelet aggregation inhibition with minimal impact on

systemic blood pressure.

High Dose (>10 µg/kg IV or >100 µg/kg PO): Induces significant vasodilation and

hypotension. Use this range only if hemodynamic unloading is the therapeutic goal.

Detailed Experimental Protocols
Protocol A: Assessment of Anti-Platelet Activity (Ex
Vivo)
Purpose: To determine the ED50 for inhibition of ADP-induced aggregation.

Administration: Administer 4,5-Didehydroisocarbacyclin orally to rats (Groups: Vehicle, 10,

30, 100 µg/kg).

Timepoint: Wait 1 hour (peak absorption).
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Blood Collection: Anesthetize rat (Isoflurane). Collect blood from the abdominal aorta into

Citrate (3.8%) tubes (1:9 ratio).

PRP Preparation: Centrifuge at 200 x g for 15 min to obtain Platelet Rich Plasma (PRP).

Aggregation Assay:

Place PRP in an aggregometer (37°C).

Stimulate with ADP (5-10 µM) or Collagen (2-5 µg/mL).

Measure light transmission change over 5 minutes.

Calculation: % Inhibition = [(Control Aggregation - Treated Aggregation) / Control] x 100.

Protocol B: Hemodynamic Monitoring (Safety/Efficacy)
Purpose: To ensure the dosage does not cause fatal hypotension.

Instrumentation: Cannulate the femoral artery of the rat with a pressure transducer.

Baseline: Record Mean Arterial Pressure (MAP) and Heart Rate (HR) for 20 mins.

Dosing: Administer compound IV (Bolus) or PO.

Monitoring:

IV: Monitor continuously for 60 mins. Expect a rapid drop in MAP (10-30 mmHg) followed

by recovery.

PO: Monitor for 4-6 hours.

Endpoint: Determine the dose that lowers MAP by <15% (Safe Anti-thrombotic Dose).

Experimental Workflow Visualization
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Figure 2: Experimental workflow for in vivo characterization of 4,5-Didehydroisocarbacyclin.

Safety & Toxicology
Hypotension: The primary adverse effect is excessive vasodilation. Monitor animals for

lethargy, pallor, or hypothermia.

Bleeding Risk: Synergistic effect with other anticoagulants (Heparin, Warfarin). Avoid

concurrent use in surgical models unless testing synergy.

LD50: Not explicitly established in public literature for this specific analog, but generally >10

mg/kg for related prostacyclins (Isocarbacyclin LD50 > 50 mg/kg in rodents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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